Cas no 1314697-80-7 (1-4-(trifluoromethoxy)phenylcyclobutan-1-amine)

• Product Name: 1-4-(trifluoromethoxy)phenylcyclobutan-1-amine
• CAS No: 1314697-80-7
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• MDL: MFCD23379652
• CID: 4583453
• PubChem ID: 112706875
• Update Time: 2025-05-21

1-4-(trifluoromethoxy)phenylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Trifluoromethoxy)phenyl]cyclobutanamine
• 1-(4-(Trifluoromethoxy)phenyl)cyclobutan-1-amine
• SY225872
• 1-4-(trifluoromethoxy)phenylcyclobutan-1-amine
• MFCD19699297
• CS-0107220
• JEJLXNLECOMLBX-UHFFFAOYSA-N
• EN300-1932875
• 1-[4-(trifluoromethoxy)phenyl]cyclobutan-1-amine
• 1314697-80-7
• AC3751
• SCHEMBL18769588
• AKOS037630607

• MDL： MFCD23379652
• Inchi： 1S/C11H12F3NO/c12-11(13,14)16-9-4-2-8(3-5-9)10(15)6-1-7-10/h2-5H,1,6-7,15H2
• InChI Key： JEJLXNLECOMLBX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(CCC1)N)(F)F

Computed Properties

• Exact Mass: 231.08709849 g/mol
• Monoisotopic Mass: 231.08709849 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2
• Molecular Weight: 231.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-4-(trifluoromethoxy)phenylcyclobutan-1-amine

Introduction to 1-4-(Trifluoromethoxy)Phenylcyclobutan-1-Amine (CAS No. 1314697-80-7)

The compound 1-4-(Trifluoromethoxy)Phenylcyclobutan-1-Amine, identified by the CAS registry number 1314697-80-7, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is a derivative of cyclobutane, a four-membered ring hydrocarbon, which is substituted with a trifluoromethoxy group attached to a phenyl ring. The presence of the trifluoromethoxy group introduces unique electronic and steric properties, making this compound a valuable subject for research and development.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and material science. The trifluoromethoxy group, in particular, is known for its electron-withdrawing properties, which can significantly influence the reactivity and selectivity of the molecule. This makes 1-4-(Trifluoromethoxy)Phenylcyclobutan-1-Amine an attractive candidate for exploring novel chemical reactions and bioactive agents.

The synthesis of this compound involves a multi-step process, often utilizing advanced organic chemistry techniques such as Suzuki coupling or nucleophilic aromatic substitution. Researchers have demonstrated that the cyclobutane ring can be effectively functionalized to incorporate the trifluoromethoxy phenyl group, resulting in a stable and reactive intermediate. The optimization of these synthetic pathways has been a focus of recent investigations, aiming to enhance yield and purity while minimizing environmental impact.

In terms of pharmacological applications, 1-4-(Trifluoromethoxy)Phenylcyclobutan-1-Amine has shown promise as a potential lead compound in the development of new drugs. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which are critical in disease pathways. For instance, studies have indicated that this compound may exhibit anti-inflammatory or anti-cancer properties, although further research is needed to validate these findings.

The electronic properties of this compound are also being explored for applications in materials science. The trifluoromethoxy group contributes to the molecule's ability to act as an electron acceptor, which could be advantageous in designing new materials for electronics or energy storage devices. Additionally, the cyclobutane ring's strain provides opportunities for studying mechanical properties at the molecular level.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 1-4-(Trifluoromethoxy)Phenylcyclobutan-1-Amine is essential for its safe handling and application. Recent eco-toxicological studies have focused on assessing its potential impact on aquatic ecosystems and soil microorganisms. These studies aim to ensure that any industrial or pharmaceutical use aligns with sustainability goals and regulatory standards.

In conclusion, 1-4-(Trifluoromethoxy)Phenylcyclobutan-1-Amine (CAS No. 1314697-80-7) represents a versatile platform for exploring diverse chemical and biological applications. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a key molecule in contemporary research efforts. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.